2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide
• InChI: InChI=1S/C12H15ClN2O4/c1-2-19-7-3-6-14-12(16)10-8-9(15(17)18)4-5-11(10)13/h4-5,8H,2-3,6-7H2,1H3,(H,14,16)
• InChI Key: ZHPLPCZMACVTDD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Cl
• Molecular Formula: C12H15ClN2O4
• Molecular Weight: 286.71 g/mol

Description

2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide, also known as CENB, is a synthetic compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties and biological effects.

Mechanism of Action

2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide exerts its biological effects by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and cell survival pathways. Inhibition of PARP leads to DNA damage and cell death, making this compound a potential anti-cancer agent. Additionally, this compound has been found to modulate the activity of various ion channels and receptors, suggesting a potential role in neurobiology and immunology.
Biochemical and Physiological Effects
This compound has been found to induce apoptosis (programmed cell death) in cancer cells by inhibiting PARP activity. It has also been shown to modulate the activity of various ion channels and receptors, leading to changes in cellular signaling and physiological responses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide in lab experiments is its high potency and specificity for PARP inhibition. This allows for precise modulation of PARP activity without affecting other cellular pathways. However, this compound can also have off-target effects on other enzymes and receptors, leading to potential complications in data interpretation.

Future Directions

There are several potential future directions for research on 2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide. One area of interest is the development of more potent and selective PARP inhibitors based on the structure of this compound. Another area of research is the investigation of the role of this compound in neurobiology and immunology, as it has been found to modulate the activity of various ion channels and receptors. Additionally, the use of this compound in combination with other anti-cancer agents is an area of potential research, as it may enhance the efficacy of current cancer treatments.

Scientific Research Applications

2-chloro-N-(3-ethoxypropyl)-5-nitrobenzamide has been widely used in scientific research as a tool to study the role of various biological pathways and processes. It has been found to have potential applications in the fields of cancer research, neurobiology, and immunology.